Cas no 1805013-60-8 (4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805013-60-8
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857409
• Update Time: 2025-11-07

4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-1-6-5(3-14)7(12)4(2-13-6)8(10)11/h2-3,8H,1H2,(H2,12,13)
• InChI Key： FPMCYUCDUJLMTJ-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805013-60-8)

4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805013-60-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including an amino group, a chloromethyl substituent, and a difluoromethyl moiety. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde for its potential applications in kinase inhibitors and antimicrobial agents. The presence of both chloromethyl and difluoromethyl groups enhances its reactivity, enabling precise modifications for targeted biological activity. This aligns with the growing trend in precision medicine and sustainable agriculture, where tailored chemical solutions are paramount.

From a synthetic chemistry perspective, CAS No. 1805013-60-8 offers a robust platform for further derivatization. Its aldehyde functionality allows for condensation reactions, while the amino group facilitates nucleophilic substitutions. These properties are critical in high-throughput screening and combinatorial chemistry, where rapid library generation is essential. Moreover, the compound's stability under various conditions makes it a preferred choice for scale-up processes in industrial settings.

The agrochemical sector has also explored 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde as a precursor for herbicides and fungicides. The difluoromethyl group, in particular, is known to improve the bioavailability and environmental persistence of such products. This is especially relevant given the increasing focus on green chemistry and reduced ecological impact in crop protection strategies.

Analytical studies of CAS No. 1805013-60-8 often employ advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are crucial for meeting regulatory standards in both pharmaceuticals and agrochemicals. The compound's chromatographic behavior and spectral properties are well-documented, aiding in its identification and quality control.

In summary, 4-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805013-60-8) represents a cutting-edge building block in modern chemistry. Its multifaceted applications in drug development, agrochemical innovation, and material science underscore its importance. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.